Cas no 1805108-45-5 (2-Bromo-5-fluoro-4-iodonitrobenzene)

• Product Name: 2-Bromo-5-fluoro-4-iodonitrobenzene
• CAS No: 1805108-45-5
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4976315
• Update Time: 2023-11-22

2-Bromo-5-fluoro-4-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-fluoro-5-iodo-2-nitrobenzene
• 2-Bromo-5-fluoro-4-iodonitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-3-1-5(9)4(8)2-6(3)10(11)12/h1-2H
• InChI Key： DHLWQXGCFNCLQB-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)Br)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 344.83
• Monoisotopic Mass: 344.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8